Cas no 379-18-0 (Benzenemethanol, a-phenyl-a-(trifluoromethyl)-)

Benzenemethanol, a-phenyl-a-(trifluoromethyl)- structure
379-18-0 structure
Product Name:Benzenemethanol, a-phenyl-a-(trifluoromethyl)-
CAS No:379-18-0
MF:C14H11F3O
MW:252.231754541397
MDL:MFCD00021800
CID:308190
PubChem ID:238346
Update Time:2025-04-19

Benzenemethanol, a-phenyl-a-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

    • Benzenemethanol, a-phenyl-a-(trifluoromethyl)-
    • 2,2,2-trifluoro-1,1-diphenylethanol
    • alpha-(Trifluoromethyl)benzhydrol
    • α-(Trifluoromethyl)benzhydrol
    • -(Trifluoromethyl)benzhydrol
    • 1,1-diphenyl-1-[(trimethylsilyl)oxy]-2,2,2-trifluoroethanol
    • 1,1-diphenyl-2,2,2-trifluoroethanol
    • 1,1-diphenyl-2,2,2-trifluoromethylethanol
    • 2,2,2-trifluoro-1,1-diphenylethan-1-ol
    • 2,2,2-trifluoro-1,1-diphenyl-ethanol
    • A-(Trifluoromethyl)benzhydrol
    • diphenyl(trifluoromethyl)carbinol
    • SCHEMBL5865852
    • alpha -(Trifluoromethyl)benzhydrol
    • 379-18-0
    • AKOS001027464
    • HMS1410A22
    • SR-01000025333
    • SR-01000025333-1
    • NSC-42678
    • DTXSID40285718
    • MFCD00021800
    • FT-0625246
    • IDI1_007889
    • trifluoromethyl benzhydrol
    • CS-0269746
    • A823936
    • 2,2,2-trifluoro-1,1-(diphenyl)ethanol
    • Z56757763
    • Enamine_005654
    • DY-0010
    • NSC42678
    • STK368767
    • G82865
    • MDL: MFCD00021800
    • Inchi: 1S/C14H11F3O/c15-14(16,17)13(18,11-7-3-1-4-8-11)12-9-5-2-6-10-12/h1-10,18H
    • InChI Key: MJZYEOYNWIIQIV-UHFFFAOYSA-N
    • SMILES: FC(C(C1C=CC=CC=1)(C1C=CC=CC=1)O)(F)F

Computed Properties

  • Exact Mass: 252.07600
  • Monoisotopic Mass: 252.0762
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 245
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: nothing
  • Topological Polar Surface Area: 20.2

Experimental Properties

  • Color/Form: Not available
  • Density: 1.26
  • Melting Point: 74°C
  • Boiling Point: 327.8 °C at 760 mmHg
  • Flash Point: 135.4 °C
  • Refractive Index: 1.529
  • PSA: 20.23000
  • LogP: 3.48480
  • Solubility: Not available

Benzenemethanol, a-phenyl-a-(trifluoromethyl)- Security Information

  • Hazard Statement: Irritant
  • Hazard Category Code: 36/37/38
  • Safety Instruction: S26; S36/37/39
  • Hazardous Material Identification: Xi
  • Risk Phrases:R36/37/38
  • HazardClass:IRRITANT

Benzenemethanol, a-phenyl-a-(trifluoromethyl)- Customs Data

  • HS CODE:2906299090
  • Customs Data:

    China Customs Code:

    2906299090

    Overview:

    2906299090 Other aromatic alcohols. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2906299090 other aromatic alcohols.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:5.5%.General tariff:30.0%

Benzenemethanol, a-phenyl-a-(trifluoromethyl)- Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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379-18-0 95%
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SHENG KE LU SI SHENG WU JI SHU
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α-(Trifluoromethyl)benzhydrol,
379-18-0 ≥98%
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¥301.00 2023-09-05
Cooke Chemical
BD0574348-1g
2,2,2-Trifluoro-1,1-diphenylethanol
379-18-0 95+%
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RMB 3819.20 2025-02-21
A2B Chem LLC
AF59179-1g
2,2,2-Trifluoro-1,1-diphenylethanol
379-18-0 95%
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$134.00 2024-04-20
A2B Chem LLC
AF59179-250mg
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